N-(2-cyanoethyl)-N-(2-furylmethyl)methanesulfonamide

• IUPAC Name: N-(2-cyanoethyl)-N-(furan-2-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C9H12N2O3S/c1-15(12,13)11(6-3-5-10)8-9-4-2-7-14-9/h2,4,7H,3,6,8H2,1H3
• InChI Key: BWYKXLGSHSBKKU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCC#N)CC1=CC=CO1
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

N-(2-cyanoethyl)-N-(2-furylmethyl)methanesulfonamide, also known as Furasemide, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. This compound has been found to possess a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(2-cyanoethyl)-N-(2-furylmethyl)methanesulfonamide involves its ability to inhibit the activity of carbonic anhydrase, which is involved in the conversion of carbon dioxide to bicarbonate ions. This inhibition leads to a decrease in the production of bicarbonate ions, resulting in a decrease in the pH of the body fluids. Additionally, this compound has been found to affect the activity of other enzymes and receptors, which may contribute to its overall effects on biological processes.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects, including its ability to modulate the activity of various enzymes and receptors. This compound has been shown to affect the activity of carbonic anhydrase, GABA receptors, and potassium channels, among others. Additionally, this compound has been found to have effects on the regulation of acid-base balance, electrolyte balance, and fluid balance in the body.

Advantages and Limitations for Lab Experiments

N-(2-cyanoethyl)-N-(2-furylmethyl)methanesulfonamide has several advantages for use in lab experiments, including its ability to modulate the activity of various enzymes and receptors, and its effects on the regulation of acid-base balance, electrolyte balance, and fluid balance. However, there are also limitations to the use of this compound in lab experiments, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research involving N-(2-cyanoethyl)-N-(2-furylmethyl)methanesulfonamide, including investigations into its effects on specific enzymes and receptors, as well as studies on its potential therapeutic applications. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on biological processes. Overall, this compound represents a valuable tool for investigating various biological processes and has the potential to lead to new insights and therapeutic strategies.

Scientific Research Applications

N-(2-cyanoethyl)-N-(2-furylmethyl)methanesulfonamide has been used in a variety of scientific research applications, including studies on the mechanisms of action of various biological processes. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. Additionally, this compound has been shown to affect the activity of other enzymes and receptors, including GABA receptors and potassium channels.